Cas no 508235-16-3 ((2,3-Difluoro-4-methylphenyl)boronic acid)
(2,3-Difluoro-4-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in organic synthesis. Its difluoro and methyl substituents enhance reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals and agrochemicals. The compound exhibits good stability under standard conditions and demonstrates compatibility with a range of catalysts and substrates. Its high purity and consistent performance ensure reliable results in synthetic applications. Researchers favor this reagent for its efficient incorporation into heterocyclic and polyfluoroaryl systems, facilitating the development of advanced materials and bioactive molecules.
508235-16-3 structure
Product Name:(2,3-Difluoro-4-methylphenyl)boronic acid
CAS No:508235-16-3
MF:C7H7BF2O2
MW:171.937089204788
MDL:MFCD08235163
CID:1024687
PubChem ID:23531415
Update Time:2025-06-08
(2,3-Difluoro-4-methylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2,3-Difluoro-4-methylphenyl)boronic acid
- 2,3-Difluoro-4-methylphenylboronic acid
- ST24020128
- V6287
- 508235-16-3
- 2,3-Difluoro-4-methylphenylboronicacid
- AMY29790
- N12338
- MFCD09751348
- CS-W000946
- (2,3-Difluoro-4-methyl-phenyl)boronic acid
- AKOS006327524
- EN300-106778
- : 2,3-DIFLUORO-4-METHYLPHENYLBORONICACID
- SCHEMBL10091339
- DB-130779
- DTXSID00634768
- AB92762
- A871445
- DS-17697
- Z1198222853
-
- MDL： MFCD08235163
- Inchi： 1S/C7H7BF2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,11-12H,1H3
- InChI Key： ZSNYLXVAUJWEMN-UHFFFAOYSA-N
- SMILES： FC1C(=C(B(O)O)C=CC=1C)F
Computed Properties
- Exact Mass: 172.05100
- Monoisotopic Mass: 172.0507160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
Experimental Properties
- Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 283.3±50.0 ºC (760 Torr),
- Flash Point: 125.1±30.1 ºC,
- Solubility: Slightly soluble (2.9 g/l) (25 º C),
- PSA: 40.46000
- LogP: -0.04700
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(2,3-Difluoro-4-methylphenyl)boronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2,3-Difluoro-4-methylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015407-250mg |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A010015407-500mg |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 97% | 500mg |
$823.15 | 2023-09-01 | |
| Alichem | A010015407-1g |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| Apollo Scientific | PC412133-1g |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 98+% | 1g |
£21.00 | 2025-03-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D886621-250mg |
(2,3-difluoro-4-methylphenyl)boronic acid |
508235-16-3 | 98% | 250mg |
￥309.60 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D886621-1g |
(2,3-difluoro-4-methylphenyl)boronic acid |
508235-16-3 | 98% | 1g |
￥771.30 | 2022-01-11 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CF109-200mg |
(2,3-Difluoro-4-methylphenyl)boronic acid |
508235-16-3 | 95+% | 200mg |
112.0CNY | 2021-08-05 | |
| TRC | D448323-100mg |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 100mg |
$69.00 | 2023-05-18 | ||
| TRC | D448323-250mg |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 250mg |
$121.00 | 2023-05-18 | ||
| TRC | D448323-500mg |
2,3-Difluoro-4-methylphenylboronic acid |
508235-16-3 | 500mg |
$190.00 | 2023-05-18 |
(2,3-Difluoro-4-methylphenyl)boronic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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